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Stearyltrimethylammonium
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chloride

Cat. No.: B087137

An In-Depth Technical Guide to the Chemical Properties of Stearyltrimethylammonium
Chloride

Introduction

Stearyltrimethylammonium chloride (STAC), also known as octadecyltrimethylammonium
chloride, is a quaternary ammonium compound that functions as a cationic surfactant.[1] Its
amphiphilic nature, characterized by a long hydrophobic alkyl chain (stearyl group) and a
positively charged hydrophilic head group, allows it to effectively interact with both aqueous
and lipid phases.[1] This property makes STAC a versatile ingredient in a wide range of
applications, from industrial processes to personal care products and pharmaceutical
formulations.[2][3] At room temperature, it typically appears as a white to off-white crystalline
solid or waxy powder.[1] This guide provides a comprehensive overview of the chemical and
physical properties of STAC, its applications, toxicological profile, and detailed experimental
protocols relevant to its characterization and synthesis.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Stearyltrimethylammonium
chloride are summarized in the table below. These properties are crucial for understanding its
behavior in various systems and for its application in research and development.
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Property Value

Molecular Formula C21H46CIN

Molecular Weight 348.05 g/mol

CAS Number 112-03-8

Appearance White or light yellow solid or powder
Melting Point 60-75 °C

Boiling Point >200 °C

Soluble in water, ethanol, and acetone.[2]

Solubility Limited solubility in water (1.759 mg/L at 25°C).
[4]

Density ~1.0 g/cm?3 (at 20°C)

Critical Micelle Concentration (CMC) 49 mg/L in water at 25°C and pH 7

logP (Octanol-Water Partition Coefficient) 3.61

Note: Some physical properties, such as melting point, can vary depending on the purity of the
compound.

Molecular Structure and Micelle Formation

Stearyltrimethylammonium chloride's surfactant properties are a direct result of its molecular
structure. The long C18 alkyl chain is hydrophobic, while the quaternary ammonium group is
hydrophilic. This dual nature drives the formation of micelles in aqueous solutions above a
certain concentration, known as the Critical Micelle Concentration (CMC).

Caption: Structure of a STAC monomer and its aggregation into a micelle.

Applications in Research and Drug Development

The unique properties of STAC make it a valuable tool in various scientific and industrial fields.
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» Hair and Personal Care: STAC is widely used as a conditioning agent in shampoos and hair
conditioners, where it adsorbs onto the negatively charged hair surface to reduce static and
improve softness and manageability.[1][3]

o Textile Industry: It serves as a fabric softener and antistatic agent, imparting a softer feel to
textiles.[1][3]

o Drug Delivery: As a cationic surfactant, STAC is utilized in the formulation of nanoparticles
and other drug delivery systems.[5][6] Its positive charge can facilitate interaction with
negatively charged biological membranes.

e Phase Transfer Catalyst: In chemical synthesis, STAC can act as a phase transfer catalyst,
facilitating reactions between reactants in different immiscible phases.[7]

» Disinfectant and Biocide: The quaternary ammonium structure gives STAC antimicrobial
properties, making it useful as a disinfectant and biocide.[2][7]

 Industrial Applications: It is also used as an emulsifier in asphalt and silicone oil emulsions,
and as a flocculant in water treatment.[3]

Toxicology and Safety

A summary of the toxicological data for Stearyltrimethylammonium chloride is presented
below. It is important to handle this chemical with appropriate safety precautions.

Toxicity Type Species Route Value
Acute Oral LD50 Rat (female) Oral 702.5 mg/kg bw
Acute Dermal LD50 Rabbit (male) Dermal 1300 mg/kg bw

. - . . . LC50: 0.064 mg/L (96
Aquatic Toxicity (Fish)  Danio rerio

h)
Aquatic Toxicity . EC50: 0.037 mg/L (48
Daphnia magna -
(Invertebrates) h)
Aquatic Toxicity Pseudokirchneriella EC50: 0.11 mg/L (96
(Algae) subcapitata h)
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STAC is classified as harmful if swallowed and toxic in contact with skin.[8] It can cause severe
skin burns and eye damage.[8] Therefore, appropriate personal protective equipment, including
gloves and eye protection, should be worn when handling this compound.[9]

Experimental Protocols
Synthesis of Stearyltrimethylammonium Chloride

A common method for the synthesis of STAC is the Menshutkin reaction, which involves the
quaternization of a tertiary amine.[1]

Materials:

Stearylamine (octadecylamine)

Methyl chloride

A polar solvent (e.g., ethanol or isopropanol)

Sodium hydroxide (as a catalyst)

Autoclave reactor

Nitrogen gas

Procedure:

o Charge the autoclave with stearylamine and the chosen solvent.

e Add a catalytic amount of sodium hydroxide.

e Purge the autoclave with nitrogen gas to create an inert atmosphere.

e Heat the mixture to 50-80°C.[2]

« Introduce a slight excess of methyl chloride into the sealed autoclave.

e Maintain the reaction at a pressure of approximately 0.5 MPa for about 4 hours with stirring.

[1]
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« After the reaction is complete, cool the mixture.
e The product is then separated through filtration and washing.[2]

o Further purification can be achieved by recrystallization or column chromatography to obtain
high-purity Stearyltrimethylammonium chloride.[2]

Synthesis of Stearyltrimethylammonium Chloride

Reactants:
- Stearylamine
- Methyl Chloride
- Solvent (e.g., Ethanol)
- Catalyst (e.g., NaOH)

Reaction in Autoclave
(50-80°C, 0.5 MPa, 4h)

Separation
(Cooling, Filtration, Washing)

Purification
(Recrystallization or Chromatography)

Final Product:
Stearyltrimethylammonium Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of STAC.
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Determination of Critical Micelle Concentration (CMC) by
Surface Tension Measurement

The CMC is a critical parameter for any surfactant. One of the most common methods for its
determination is by measuring the surface tension of solutions at various concentrations.

Materials:

Stearyltrimethylammonium chloride

Deionized water

Tensiometer (e.g., using the Wilhelmy plate or Du Nouy ring method)

A series of volumetric flasks

Precision balance

Procedure:

e Prepare a Stock Solution: Accurately weigh a known amount of STAC and dissolve it in
deionized water in a volumetric flask to prepare a concentrated stock solution.

» Prepare a Dilution Series: Create a series of solutions with decreasing concentrations of
STAC by diluting the stock solution with deionized water in separate volumetric flasks. The
concentration range should span the expected CMC.

e Measure Surface Tension:
o Calibrate the tensiometer according to the manufacturer's instructions.

o Starting with pure deionized water, measure the surface tension of each solution in the
dilution series.

o Ensure the measuring probe (Wilhelmy plate or Du Nody ring) is thoroughly cleaned and
dried between each measurement to avoid cross-contamination.

o Allow each solution to equilibrate before taking a measurement.
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o Data Analysis:

Plot the measured surface tension as a function of the logarithm of the STAC

o

concentration.

o The resulting graph will show two distinct linear regions. The first region will have a steep
negative slope, indicating a rapid decrease in surface tension with increasing surfactant
concentration.

o The second region, at higher concentrations, will have a much shallower slope, as the
surface becomes saturated with surfactant monomers and micelles begin to form.

o The CMC is the concentration at the intersection of the two extrapolated linear portions of
the graph.[10]

CMC Determination by Surface Tension

Prepare STAC Stock Solution

Create Dilution Series

Measure Surface Tension of Each Dilution

Plot Surface Tension vs. log(Concentration)

Determine CMC at the Inflection Point
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Caption: Workflow for CMC determination via surface tension.

Conclusion

Stearyltrimethylammonium chloride is a cationic surfactant with a well-defined set of
chemical and physical properties that make it suitable for a broad array of applications in
research, drug development, and various industries. A thorough understanding of its
characteristics, including its CMC and toxicological profile, is essential for its safe and effective
use. The experimental protocols provided in this guide offer a foundation for the synthesis and
characterization of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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